![molecular formula C20H23BrClN3O3S2 B2840485 5-bromo-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)thiophene-2-carboxamide hydrochloride CAS No. 1216599-70-0](/img/structure/B2840485.png)
5-bromo-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)thiophene-2-carboxamide hydrochloride
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Description
5-bromo-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)thiophene-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C20H23BrClN3O3S2 and its molecular weight is 532.9. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Chemical Synthesis and Derivatives : The compound's derivatives, such as amines and thiouronium salts, have been synthesized through various chemical processes. For example, Chapman et al. (1971) detailed the synthesis of related benzo[b]thiophen derivatives, emphasizing the bromination process and subsequent reactions with other chemical entities like morpholine (Chapman, Clarke, Gore, & Sharma, 1971).
Advanced Organic Synthesis Techniques : Nishimura & Saitoh (2016) demonstrated the application of telescoping processes in the synthesis of key intermediates related to this compound. They optimized the synthesis route to improve yield and purity, showcasing advanced techniques in organic synthesis (Nishimura & Saitoh, 2016).
Potential Pharmaceutical Applications
Cyclooxygenase Inhibitors : Abu‐Hashem, Al-Hussain, & Zaki (2020) explored the synthesis of novel heterocyclic compounds derived from similar structures, demonstrating their potential as cyclooxygenase inhibitors with analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antimicrobial Agents : Sahin, Bayrak, Demirbaş, Demirbas, & Karaoglu (2012) synthesized new 1,2,4-triazole derivatives containing morpholine moiety, which exhibited antimicrobial properties. This suggests the utility of similar compounds in developing new antimicrobial agents (Sahin, Bayrak, Demirbaş, Demirbas, & Karaoglu, 2012).
Photodynamic Therapy and Imaging Applications
Photodynamic Therapy : Pişkin, Canpolat, & Öztürk (2020) investigated the synthesis and characterization of new zinc phthalocyanine derivatives, highlighting their potential as photosensitizers in photodynamic therapy. The properties of these compounds, including high singlet oxygen quantum yield, are crucial for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
PET Imaging in Parkinson's Disease : Wang, Gao, Xu, & Zheng (2017) synthesized HG-10-102-01, a compound structurally related to the given chemical, for PET imaging of LRRK2 enzyme in Parkinson's disease, demonstrating the compound's relevance in neurological imaging (Wang, Gao, Xu, & Zheng, 2017).
properties
IUPAC Name |
5-bromo-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)thiophene-2-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22BrN3O3S2.ClH/c1-13-3-4-14(26-2)17-18(13)29-20(22-17)24(8-7-23-9-11-27-12-10-23)19(25)15-5-6-16(21)28-15;/h3-6H,7-12H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPUXDWAFBCEMIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)OC)N=C(S2)N(CCN3CCOCC3)C(=O)C4=CC=C(S4)Br.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23BrClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
532.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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